Cas no 477534-47-7 (N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2-(thiophen-2-yl)quinoline-4-carboxamide)

• Product Name: N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2-(thiophen-2-yl)quinoline-4-carboxamide
• CAS No: 477534-47-7
• MF: C₂₇H₁₈N₄OS
• MW: 446.523024082184
• CID: 6354007
• PubChem ID: 4136780
• Update Time: 2025-05-20

N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2-(thiophen-2-yl)quinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2-(thiophen-2-yl)quinoline-4-carboxamide
• 477534-47-7
• Oprea1_008967
• F0816-0179
• AKOS024600434
• N-(3-(1H-benzo[d]imidazol-2-yl)phenyl)-2-(thiophen-2-yl)quinoline-4-carboxamide
• N-[3-(1H-benzimidazol-2-yl)phenyl]-2-thiophen-2-ylquinoline-4-carboxamide
• N-[3-(1H-1,3-BENZODIAZOL-2-YL)PHENYL]-2-(THIOPHEN-2-YL)QUINOLINE-4-CARBOXAMIDE

• Inchi： 1S/C27H18N4OS/c32-27(20-16-24(25-13-6-14-33-25)29-21-10-2-1-9-19(20)21)28-18-8-5-7-17(15-18)26-30-22-11-3-4-12-23(22)31-26/h1-16H,(H,28,32)(H,30,31)
• InChI Key： CQHFNNDYAHHVMU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(NC2=CC=CC(=C2)C2=NC3C=CC=CC=3N2)=O)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 446.12013238g/mol
• Monoisotopic Mass: 446.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 98.9Ų

Additional information on N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2-(thiophen-2-yl)quinoline-4-carboxamide

Comprehensive Overview of N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2-(thiophen-2-yl)quinoline-4-carboxamide (CAS No. 477534-47-7)

The compound N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2-(thiophen-2-yl)quinoline-4-carboxamide (CAS No. 477534-47-7) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. This benzodiazolyl-quinoline derivative features a unique molecular architecture combining benzodiazole, thiophene, and quinoline moieties, making it particularly interesting for drug discovery and optoelectronic applications.

Recent studies highlight the potential of CAS 477534-47-7 as a scaffold for developing novel kinase inhibitors, with particular relevance to cancer research. The compound's heterocyclic framework demonstrates excellent binding affinity to various protein targets, sparking interest among medicinal chemists. In 2023, several research groups reported promising results using similar quinoline-carboxamide derivatives in targeted therapy approaches.

From a chemical perspective, N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2-(thiophen-2-yl)quinoline-4-carboxamide exhibits interesting photophysical properties due to its conjugated π-system. The presence of both electron-rich thiophene and electron-deficient quinoline units creates a push-pull electronic structure, making it valuable for organic electronics applications. Researchers are particularly interested in its potential for OLED materials and organic semiconductors.

The synthesis of CAS 477534-47-7 typically involves multi-step organic reactions, with key steps including Pd-catalyzed cross-coupling and amide bond formation. Recent advancements in flow chemistry have improved the efficiency of producing such complex heterocyclic compounds, addressing one of the main challenges in scaling up production for research purposes.

In pharmaceutical applications, the benzodiazolyl-quinoline core of this compound shows remarkable bioisosteric properties, allowing for optimization of drug-like characteristics. Computational studies suggest excellent ADME profiles for derivatives of N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2-(thiophen-2-yl)quinoline-4-carboxamide, particularly in terms of blood-brain barrier penetration - a crucial factor for CNS-targeted therapies.

The materials science community has explored CAS 477534-47-7 for its potential in organic photovoltaics. Its broad absorption spectrum and charge transport properties make it a candidate for third-generation solar cells. Recent publications in 2024 highlight its use in ternary blend systems that achieve improved power conversion efficiencies.

Analytical characterization of N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2-(thiophen-2-yl)quinoline-4-carboxamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's crystalline structure has been determined, revealing interesting intermolecular interactions that contribute to its solid-state properties.

From a commercial perspective, CAS 477534-47-7 remains a research-grade chemical with limited large-scale availability. However, the growing interest in multi-target drug discovery and functional materials has increased demand for such specialized heterocyclic building blocks. Several custom synthesis providers now include this compound in their catalogs.

Environmental and safety assessments of N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2-(thiophen-2-yl)quinoline-4-carboxamide indicate it should be handled as a laboratory chemical with standard precautions. While not classified as hazardous under current regulations, proper personal protective equipment is recommended when working with this compound in powder form.

Future research directions for CAS 477534-47-7 include exploration of its biological activity spectrum and optimization of its optoelectronic properties. The compound's versatility makes it a valuable molecular scaffold for both pharmaceutical and materials science applications, with potential breakthroughs expected in coming years.

For researchers interested in quinoline-based compounds or benzodiazole derivatives, N-3-(1H-1,3-benzodiazol-2-yl)phenyl-2-(thiophen-2-yl)quinoline-4-carboxamide represents an exciting area of investigation. Its unique combination of pharmacophore elements and material properties continues to inspire innovative applications across multiple scientific disciplines.